(1R,3aR,7aR)-1-((R)-6-hydroxy-6-Methylheptan-2-yl)-7a-Methylhexahydro-1H-inden-4(2H)-one

• IUPAC Name: (1R,3aR,7aR)-1-[(2R)-6-hydroxy-6-methylheptan-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-one
• InChI: InChI=1S/C18H32O2/c1-13(7-5-11-17(2,3)20)14-9-10-15-16(19)8-6-12-18(14,15)4/h13-15,20H,5-12H2,1-4H3/t13-,14-,15+,18-/m1/s1
• InChI Key: GUXYSEJEKDEKNZ-ZXFNITATSA-N
• Canonical SMILES: CC(CCCC(C)(C)O)C1CCC2C1(CCCC2=O)C
• Isomeric SMILES: C[C@H](CCCC(C)(C)O)[C@H]1CC[C@@H]2[C@@]1(CCCC2=O)C
• Molecular Formula: C18H32O2
• Molecular Weight: 280.4 g/mol

Description

(1R,3aR,7aR)-1-((R)-6-hydroxy-6-Methylheptan-2-yl)-7a-Methylhexahydro-1H-inden-4(2H)-one is a useful research compound. Its molecular formula is C18H32O2 and its molecular weight is 280.4 g/mol. The purity is usually 95%.
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Scientific Research Applications

Antibacterial Applications

Indene Compounds Synthetically Derived from Vitamin D Have Selective Antibacterial Action on Helicobacter pylori. Indene compounds, specifically derivatives of Vitamin D including (1R,3aR,7aR)-1-((R)-6-hydroxy-6-Methylheptan-2-yl)-7a-Methylhexahydro-1H-inden-4(2H)-one, exhibit selective antibacterial action against Helicobacter pylori. These compounds, synthesized from vitamin D2 or D3, demonstrate bactericidal effects on H. pylori without affecting other common bacteria. Their mechanism of action involves disrupting specific membrane lipid constituents of H. pylori, leading to bacteriolysis (Wanibuchi et al., 2018).

Synthesis and Stereochemistry

Utilizing hydrolases of opposite enantiopreference for the preparation of both enantiomers of (1R,7aR)-(-)- and (1S,7aS)-(+)-3,6,7,7a-tetrahydro-1-hydroxy-7a-methyl-1H-inden-5(2H)-one. This research explores the use of hydrolases for synthesizing both enantiomers of a related compound to (1R,3aR,7aR)-1-((R)-6-hydroxy-6-Methylheptan-2-yl)-7a-Methylhexahydro-1H-inden-4(2H)-one. By employing enzymes with opposite enantiopreferences, researchers successfully synthesized high yields of these enantiomers, demonstrating the potential for enzymatic processes in producing stereochemically complex molecules (Lo et al., 2004).

Molecular and Crystal Structure Analysis

Crystal structure, spectroscopic investigations and quantum chemical calculation studies of related indene compounds. Investigations into the crystal structure, spectroscopic properties, and quantum chemical aspects of similar indene compounds provide insights into their molecular geometry and structural stability. These studies are crucial for understanding the physicochemical properties and potential applications of these compounds in various scientific fields (Alaşalvar et al., 2016).

Antibacterial Mechanism Study

Antibacterial effect of indene on Helicobacter pylori correlates with specific interaction between its compound and dimyristoyl-phosphatidylethanolamine. Further studies on the antibacterial effect of indene compounds against Helicobacter pylori highlight the importance of the alkyl group in these compounds for interacting with specific membrane constituents of H. pylori. This interaction is essential for the compounds' bactericidal action, offering insights into their potential therapeutic use (Wanibuchi et al., 2020).